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Compound of Interest

Compound Name: UR-2922

Cat. No.: B15583485

Proper management and disposal of the chemical compound UR-2922 are critical to ensure
laboratory safety and environmental protection. UR-2922 is classified as a corrosive and toxic
liquid, designated by UN number 2922.[1][2][3][4][5][6] Adherence to strict disposal protocols is
essential to mitigate risks to personnel and the environment. This guide provides a
comprehensive overview of the necessary procedures for the safe handling and disposal of
UR-2922.

Chemical and Physical Hazard Profile

Understanding the properties of UR-2922 is the first step in safe handling and disposal. The
following table summarizes key hazard and property information.
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Property Value Citation(s)
UN Number 2922 [11[5]16]
Proper Shipping Name Corrosive liquids, toxic, n.o.s. [1][2][6]
Hazard Class 8 (Corrosive) [11[2]
Subsidiary Hazard 6.1 (Toxic) [1][2]
Physical State Liquid [1][2]
Appearance Colorless to yellowish [1114]

Causes severe skin burns and
eye damage.[7] Harmful if
swallowed or absorbed
through the skin.[8] Toxic to

Hazards

aquatic life with long-lasting
effects.[7]

Step-by-Step Disposal Protocol

The disposal of UR-2922 must be conducted in strict accordance with federal, state, and local
environmental regulations.[1][9] The following protocol outlines the general steps for safe
disposal.

1. Personal Protective Equipment (PPE): Before handling UR-2922, ensure appropriate PPE is
worn. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[8]
e Hand Protection: Chemical-resistant gloves.
» Body Protection: A lab coat, apron, or coveralls worn over long-sleeved clothing.[8]

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a
NIOSH/MSHA approved respirator is required.[1]

2. Waste Collection:
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Designate a specific, compatible, and properly labeled hazardous waste container for UR-
2922 waste.

The container must be in good condition, with no leaks or cracks, and must be kept closed
except when adding waste.[10]

Never mix UR-2922 with other incompatible wastes.[10]

. Spill Management: In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean up.

Absorb the spill with an inert material (e.g., vermiculite, dry sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable decontamination solution.

. Container Disposal:

Empty containers that held UR-2922 are also considered hazardous waste.

For final disposal, containers should be triple-rinsed with an appropriate solvent.[10]

The rinsate from this process is also hazardous and must be collected and disposed of as
UR-2922 waste.[9][10]

After triple-rinsing, the container may be punctured and disposed of in a sanitary landfill or as
directed by local regulations.[9]

. Final Disposal:

Pesticide wastes are considered acutely hazardous. Improper disposal is a violation of
Federal Law.[8][9]

Do not discharge UR-2922 waste into lakes, streams, ponds, or sewer systems.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://picol.cahnrs.wsu.edu/DownloadLabel/51528/OR/OR_2019_67071-6-3008_CLEANWOOD%2045-PLUS.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/51528/OR/OR_2019_67071-6-3008_CLEANWOOD%2045-PLUS.pdf
https://finoric.us/pdf/other-chemicals/tds/TTPC-5.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/51528/OR/OR_2019_67071-6-3008_CLEANWOOD%2045-PLUS.pdf
https://www.benchchem.com/product/b15583485?utm_src=pdf-body
https://picol.cahnrs.wsu.edu/DownloadLabel/51528/OR/OR_2019_67071-6-3008_CLEANWOOD%2045-PLUS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal of the
collected UR-2922 waste.

o Always consult federal, state, or local disposal authorities for approved alternative
procedures.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of UR-
2922.
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Caption: Workflow for the safe disposal of UR-2922.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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